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Compound Name: 3-Methoxy-4-nitrophenol

Cat. No.: B113588 Get Quote

Application Notes and Protocols for 3-Methoxy-
4-nitrophenol
Version: 1.0

Introduction
3-Methoxy-4-nitrophenol is an organic compound commonly used as an intermediate in the

synthesis of dyes and pharmaceuticals.[1][2] This document provides detailed procedures for

the proper handling and storage of 3-Methoxy-4-nitrophenol to ensure the safety of laboratory

personnel and maintain the integrity of the compound. Researchers, scientists, and drug

development professionals should adhere to these guidelines to minimize risks associated with

this chemical.

Chemical and Physical Properties
3-Methoxy-4-nitrophenol is a yellow crystalline solid.[1] It is important to be aware of its

fundamental properties to handle it safely.
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Property Value Source

CAS Number 16292-95-8 [1][3][4]

Molecular Formula C₇H₇NO₄ [1][3]

Molecular Weight 169.13 g/mol [3]

Appearance Yellow crystalline solid [1]

Storage Temperature Room Temperature [4][5]

Safety and Hazard Information
3-Methoxy-4-nitrophenol is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[3]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[3]

Signal Word: Warning[4][5]

Pictograms:

alt text
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Before handling 3-Methoxy-4-nitrophenol, all personnel must be equipped with the

appropriate PPE.

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If dust

is generated, a NIOSH-approved respirator for dusts may be necessary.

Adherence to the following handling procedures is mandatory to prevent exposure and

contamination.

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a safety shower and eyewash station are readily accessible.

Read the Safety Data Sheet (SDS) thoroughly before starting any work.

Dispensing and Weighing:

Conduct all dispensing and weighing of the solid compound within a chemical fume hood

to avoid inhalation of dust particles.

Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust.

Close the container tightly immediately after use.

Solution Preparation:

When dissolving the solid, add it slowly to the solvent to avoid splashing.

If heating is required, use a water bath or heating mantle with temperature control. Avoid

open flames.
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Post-Handling:

Wash hands thoroughly with soap and water after handling the chemical, even if gloves

were worn.

Decontaminate all surfaces and equipment that came into contact with the chemical.

Remove and properly dispose of contaminated PPE.

Proper storage is crucial for maintaining the chemical's stability and preventing accidents.

General Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][7]

The recommended storage temperature is room temperature.[4][5]

Incompatible Materials:

Store away from strong oxidizing agents and strong bases.[8]

Labeling:

Ensure all containers are clearly labeled with the chemical name, CAS number, and

appropriate hazard warnings.

In case of exposure, follow these first aid protocols immediately.
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Exposure Route First Aid Procedure

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician.[6][8] Rinse mouth.

[8]

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water.[6][8] If skin irritation occurs, get medical

advice/attention.[8] Take off contaminated

clothing and wash it before reuse.[7]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[8] If

eye irritation persists, get medical

advice/attention.[8]

Inhalation

IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[7][8] Call a

POISON CENTER or doctor/physician if you

feel unwell.[8]

Spill Response:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal.

For larger spills, evacuate the area and contact the appropriate environmental health and

safety department.

Waste Disposal:

Dispose of waste in accordance with local, state, and federal regulations. Do not dispose

of down the drain or in regular trash.

Visualization of Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of 3-
Methoxy-4-nitrophenol.
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Caption: Safe Handling and Storage Workflow for 3-Methoxy-4-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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